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Compound of Interest

Compound Name: Tetracyclohexyltin

Cat. No.: B073449

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracyclohexyltin is an organotin compound utilized in specialized laboratory applications,
notably as an ionophore in the construction of highly selective ion-selective electrodes (ISEs),
such as those for salicylate detection.[1][2] Due to its toxicological profile, stringent adherence
to safety protocols during its handling, storage, and disposal is imperative. These application
notes provide detailed procedures and safety information to ensure the safe and effective use
of Tetracyclohexyltin in a research environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Tetracyclohexyltin, compiled from
safety data sheets and chemical supplier information.
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Property Value Source
Molecular Formula C24H44Sn [3]
Molecular Weight 451.31 g/mol [3]
Appearance White solid/powder [1]
Melting Point 241-250°C [1][4]
Solubility in Water Sparingly Soluble (8.1 x 10—° (4]
g/L at 25°C)

ACGIH TWA 0.1 mg/m3 (as Sn, skin) [1]
ACGIH STEL 0.2 mg/m3 (as Sn, skin) [1]
NIOSH IDLH 25 mg/m3 (as Sn) [1]
NIOSH TWA 0.1 mg/m3 (as Sn) [1]

Health and Safety Information

Tetracyclohexyltin is classified as a hazardous substance and requires careful handling to
prevent exposure.

Hazard Statements:

Harmful if swallowed.[2]

Harmful in contact with skin.[2]

Toxic if inhaled.[2]

May cause an allergic skin reaction.[5]

Very toxic to aquatic life with long-lasting effects.
Precautionary Statements:

» Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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Wear protective gloves/protective clothing/eye protection/face protection.

Use only outdoors or in a well-ventilated area.

Wash skin thoroughly after handling.

Contaminated work clothing should not be allowed out of the workplace.[5]

Avoid release to the environment.[5]

Handling and Storage Protocols

Adherence to the following protocols is mandatory to ensure a safe laboratory environment
when working with Tetracyclohexyltin.

Personal Protective Equipment (PPE)

e Hand Protection: Wear nitrile or neoprene gloves. Double gloving is recommended.

o Eye Protection: Chemical safety goggles are required. A face shield should be worn when
there is a risk of splashing or aerosol generation.

o Skin and Body Protection: A lab coat is mandatory. For procedures with a high risk of
exposure, consider a disposable gown.

» Respiratory Protection: Work with Tetracyclohexyltin must be conducted in a certified
chemical fume hood to avoid inhalation of dust or aerosols.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling Tetracyclohexyltin.
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Safe Handling Workflow for Tetracyclohexyltin
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Caption: Workflow for the safe handling of Tetracyclohexyltin.
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Storage Conditions

o Store in a tightly closed container in a cool, dry, and dark place.
e The storage area should be well-ventilated.
» Store locked up and away from incompatible materials such as oxidizing agents.

Spill and Emergency Procedures
Spill Response

In the event of a spill, follow the procedures outlined in the decision tree below.
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Tetracyclohexyltin Spill Response
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Is the spill contained
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(Report the incident to your supervisor)

Click to download full resolution via product page

Caption: Decision tree for responding to a Tetracyclohexyltin spill.

First Aid Measures
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 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocol: Preparation of a Salicylate-
Selective Electrode Membrane

This section provides a representative protocol for the preparation of a PVC membrane for a
salicylate-selective electrode using Tetracyclohexyltin as an ionophore. This is a general
guideline and may require optimization for specific applications.

Materials

o Tetracyclohexyltin (ionophore)

¢ High molecular weight PVC

» Plasticizer (e.g., dioctyl phthalate - DOP)
o Tetrahydrofuran (THF), freshly distilled

e Petri dish

e Glass ring

Procedure

 Membrane Cocktail Preparation: In a clean, dry glass vial, dissolve precise amounts of
Tetracyclohexyltin, PVC, and the plasticizer in THF. A typical composition might be 1%
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ionophore, 33% PVC, and 66% plasticizer by weight, dissolved in approximately 5 mL of
THF.

Casting the Membrane: Place a glass ring inside a petri dish. Pour the membrane cocktail
solution into the glass ring.

Solvent Evaporation: Cover the petri dish and allow the THF to evaporate slowly over 24-48
hours at room temperature. This slow evaporation is crucial for forming a homogenous,
durable membrane.

Membrane Conditioning: Once the membrane is formed, carefully cut a small disc (e.g., 5
mm diameter) and mount it in the electrode body. Condition the electrode by soaking it in a
0.01 M sodium salicylate solution for at least 2 hours before use.

Calibration and Measurement

Prepare Standard Solutions: Prepare a series of salicylate standard solutions of known
concentrations (e.g., 1071 M to 10-° M) by serial dilution.

Add lonic Strength Adjustment Buffer (ISAB): To each standard and sample solution, add a
fixed volume of ISAB to maintain a constant ionic strength. A typical ISAB might be a solution

of ammonium sulfate.

Generate a Calibration Curve: Immerse the salicylate-selective electrode and a reference
electrode in each standard solution, starting from the lowest concentration. Record the
potential (mV) reading once it stabilizes. Plot the potential versus the logarithm of the
salicylate concentration.

Measure the Sample: Rinse the electrodes with deionized water and blot dry. Immerse them
in the sample solution and record the stable potential reading. Determine the salicylate
concentration in the sample using the calibration curve.

Disposal

All waste containing Tetracyclohexyltin, including contaminated PPE, unused solutions, and

experimental materials, must be disposed of as hazardous waste in accordance with local,

state, and federal regulations. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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